
(1,2-Dibromoethyl)benzene molecular weight
and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (1,2-Dibromoethyl)benzene

Cat. No.: B150757 Get Quote

In-Depth Technical Guide: (1,2-
Dibromoethyl)benzene
This guide provides a detailed overview of the fundamental molecular properties of (1,2-
Dibromoethyl)benzene, a compound relevant to researchers, scientists, and professionals in

drug development.

Core Molecular Data
(1,2-Dibromoethyl)benzene, also known by synonyms such as Styrene dibromide and 1,2-

Dibromo-1-phenylethane, is a halogenated aromatic hydrocarbon.[1][2] Its core molecular and

identifying information are summarized below.
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Property Value References

Chemical Formula C₈H₈Br₂ [1][2][3][4][5]

Molecular Weight 263.96 g/mol [3][5][6][7][8]

Alternate Molecular Weight 263.957 g/mol [1][2][9]

CAS Registry Number 93-52-7 [1][2][3]

Linear Formula C₆H₅CH(Br)CH₂Br [6]

InChI Key
SHKKTLSDGJRCTR-

UHFFFAOYSA-N
[1][2][6]

Experimental Protocols
Detailed experimental protocols for the determination of molecular weight and formula are

rooted in fundamental analytical chemistry techniques.

Mass Spectrometry for Molecular Weight and Formula Determination:

Objective: To determine the exact mass and elemental composition of (1,2-
Dibromoethyl)benzene.

Methodology:

Sample Preparation: A dilute solution of (1,2-Dibromoethyl)benzene is prepared in a

suitable volatile organic solvent (e.g., methanol or acetonitrile).

Ionization: The sample is introduced into a high-resolution mass spectrometer. Electron

Ionization (EI) is a common method for this type of compound.

Mass Analysis: The ionized sample is passed through a mass analyzer (e.g., Time-of-

Flight or Orbitrap). The analyzer separates the ions based on their mass-to-charge ratio

(m/z).

Data Acquisition: The detector records the abundance of ions at each m/z value,

generating a mass spectrum. The molecular ion peak ([M]⁺) will correspond to the
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molecular weight of the compound. The high-resolution data allows for the determination

of the precise mass, which can be used to confirm the elemental formula (C₈H₈Br₂). The

characteristic isotopic pattern of bromine (approximately equal abundance of ⁷⁹Br and

⁸¹Br) will be a key feature in the mass spectrum, aiding in the confirmation of the formula.

Logical Relationships
The relationship between the compound's name, its constituent parts, and its resulting

chemical formula and molecular weight can be visualized as a logical flow.
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Compound Name:
(1,2-Dibromoethyl)benzene

Structural Components

Benzene Ring
(C₆H₅)

1,2-Dibromoethyl Group
(-CH(Br)CH₂Br)

Elemental Composition

Carbon (C): 6 + 2 = 8 Hydrogen (H): 5 + 3 = 8 Bromine (Br): 2

Chemical Formula:
C₈H₈Br₂

Molecular Weight Calculation

(8 * 12.011) + (8 * 1.008) + (2 * 79.904)

Molecular Weight:
~263.96 g/mol

Click to download full resolution via product page

Caption: Logical derivation of molecular formula and weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Benzene, (1,2-dibromoethyl)- [webbook.nist.gov]

2. Benzene, (1,2-dibromoethyl)- [webbook.nist.gov]

3. scbt.com [scbt.com]

4. CAS 93-52-7: (1,2-Dibromoethyl)benzene | CymitQuimica [cymitquimica.com]

5. (1,2-DIBROMOETHYL)BENZENE | 93-52-7 [chemicalbook.com]

6. (1,2-Dibromoethyl)benzene 98 93-52-7 [sigmaaldrich.com]

7. (1,2-DIBROMOETHYL)BENZENE CAS#: 93-52-7 [m.chemicalbook.com]

8. (1,2-Dibromoethyl)benzene | C8H8Br2 | CID 7145 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. (1,2-dibromo-ethyl)-benzene | CAS#:102921-26-6 | Chemsrc [chemsrc.com]

To cite this document: BenchChem. [(1,2-Dibromoethyl)benzene molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150757#1-2-dibromoethyl-benzene-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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